4-((2,3-dihydrobenzofuran-5-sulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide
Description
4-((2,3-dihydrobenzofuran-5-sulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H25N3O4S and its molecular weight is 367.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity
Research on sulfonamide derivatives highlights their synthesis and evaluation for various biological activities. For example, carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for cytotoxic activity against different cancer cell lines, showing potent cytotoxic properties in some cases Deady et al., 2003. This suggests the potential of sulfonamide and carboxamide compounds in cancer research and treatment.
Antimicrobial and Antifungal Activity
Sulfonamide compounds have been extensively studied for their antimicrobial properties. The synthesis and docking studies of novel sulfonamide-amide derivatives demonstrated significant antibacterial and antifungal activities, indicating the potential of these compounds in developing new antimicrobial agents Ghorab et al., 2017.
Role in Drug Design
The sulfonamide group is a critical functional group in drug design, appearing in various marketed drugs. Its importance is underscored by its presence in sulfonamide antibacterials, which inhibit tetrahydropteroic acid synthetase, a key enzyme in bacterial folate synthesis Kalgutkar et al., 2010. The versatility of the sulfonamide group in mimicking natural substrates in enzymatic reactions highlights its utility in designing drugs with specific target activities.
Environmental Persistence and Degradation
Studies on the environmental persistence and degradation pathways of sulfonamide antibiotics like sulfamethoxazole provide insights into the challenges and strategies for managing the environmental impact of sulfonamide drugs. The identification of microbial strategies for the elimination of sulfonamide antibiotics emphasizes the importance of understanding biotic and abiotic transformation processes in mitigating the propagation of antibiotic resistance Ricken et al., 2013.
properties
IUPAC Name |
4-[(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)methyl]-N,N-dimethylpiperidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O4S/c1-19(2)17(21)20-8-5-13(6-9-20)12-18-25(22,23)15-3-4-16-14(11-15)7-10-24-16/h3-4,11,13,18H,5-10,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXBPEIGHXZWSLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCC(CC1)CNS(=O)(=O)C2=CC3=C(C=C2)OCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2,3-dihydrobenzofuran-5-sulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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